Cas no 2159048-62-9 (5-Bromo-3-phenyl-1H-pyrazole)

5-Bromo-3-phenyl-1H-pyrazole structure

5-Bromo-3-phenyl-1H-pyrazole structure

Product Name:5-Bromo-3-phenyl-1H-pyrazole

CAS No:2159048-62-9

MF:C₉H₇BrN₂

MW:223.069280862808

CID:4826497

PubChem ID:59442595

Update Time:2025-07-31

5-Bromo-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-bromo-3-phenyl-1H-pyrazole
- 3-Bromo-5-phenyl-1H-pyrazole
- D80227
- SCHEMBL12472668
- 2159048-62-9
- SY351540
- 1092533-03-3
- SCHEMBL3020623
- TS-03185
- CS-0269798
- DA-23953
- 3-bromo-5-phenyl-2H-pyrazole
- UHFVURICDHUWHP-UHFFFAOYSA-N
- AKOS024093750
- EN300-1871626
- MFCD17173670
- 5-Bromo-3-phenyl-1H-pyrazole
- Inchi： 1S/C9H7BrN2/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12)
- InChI Key： UHFVURICDHUWHP-UHFFFAOYSA-N
- SMILES： BrC1=CC(C2C=CC=CC=2)=NN1

Computed Properties

Exact Mass: 221.97926g/mol
Monoisotopic Mass: 221.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 28.7

5-Bromo-3-phenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM514785-100mg	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	100mg	$156	2022-06-11
Chemenu	CM514785-250mg	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	250mg	$307	2022-06-11
Chemenu	CM514785-1g	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	1g	$606	2022-06-11
Alichem	A049003938-5g	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	5g	$1420.40	2023-09-02
Alichem	A049003938-10g	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	10g	$2508.48	2023-09-02
Alichem	A049003938-25g	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	25g	$4643.10	2023-09-02
Aaron	AR01WK3K-100mg	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95%	100mg	$295.00	2025-02-12
1PlusChem	1P01WJV8-100mg	3-Bromo-5-phenyl-1H-pyrazole	2159048-62-9	95+%	100mg	$235.00	2023-12-19

5-Bromo-3-phenyl-1H-pyrazole Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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